N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-fluorobenzenesulfonamide
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Description
N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C15H20FN3O2S and its molecular weight is 325.4. The purity is usually 95%.
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Scientific Research Applications
Photoaffinity Labeling
Photoaffinity labeling is a technique used to study protein-ligand interactions. A study demonstrated the use of p-Dimethylaminobenzene diazonium fluoroborate, a compound related to the class of N-dimethylaminobenzenesulfonamide derivatives, as a potential photoaffinity labeling reagent. It was shown to inactivate acetylcholinesterase via irradiation-induced electrophilic species formation or energy transfer reaction, indicating its utility in enzyme interaction studies (Goeldner & Hirth, 1980).
Imaging Techniques in Medical Diagnostics
In the context of Alzheimer's disease, derivatives of N-dimethylaminobenzenesulfonamide, such as [18F]FDDNP, have been used in positron emission tomography (PET) imaging to identify and monitor the progression of neurofibrillary tangles and beta-amyloid plaques in patients' brains. This application underscores the importance of such compounds in developing diagnostic tools for neurodegenerative diseases (Shoghi-Jadid et al., 2002).
Nonlinear Optical Properties
Research on 1-methyl-4-{2-[4-(dimethylamino)phenyl]ethenyl}pyridinium derivatives, including those with benzenesulfonate, has highlighted their significance in nonlinear optical materials due to their excellent second-order nonlinear optical properties. Such studies are pivotal for advancing optical technologies and materials science (Ogawa et al., 2008).
Chromatography
In analytical chemistry, N-dimethylaminomethylene derivatives have been used for gas-liquid chromatography of primary sulfonamides. These derivatives exhibit favorable chromatographic properties and can be prepared at the submicrogram level, highlighting the role of N-dimethylaminobenzenesulfonamide derivatives in analytical methodologies (Vandenheuvel & Gruber, 1975).
properties
IUPAC Name |
N-[2-(dimethylamino)-2-(1-methylpyrrol-2-yl)ethyl]-3-fluorobenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20FN3O2S/c1-18(2)15(14-8-5-9-19(14)3)11-17-22(20,21)13-7-4-6-12(16)10-13/h4-10,15,17H,11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFZLNVFNPNACTJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(CNS(=O)(=O)C2=CC=CC(=C2)F)N(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20FN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-fluorobenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.